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Introduction

Locked Nucleic Acid (LNA) phosphoramidites are bicyclic nucleotide analogs that exhibit
unprecedented thermal stability and hybridization affinity towards complementary DNA and
RNA targets. This enhanced binding affinity makes LNA-modified oligonucleotides powerful
tools in a wide range of research, diagnostic, and therapeutic applications, including antisense
therapy, siRNA, and molecular probes. Automated solid-phase synthesis allows for the efficient
and reproducible production of these modified oligonucleotides. This document provides
detailed application notes and protocols for the successful automated synthesis of LNA-
containing oligonucleotides.

Compared to standard DNA synthesis, the incorporation of LNA phosphoramidites requires
optimized protocols to ensure high coupling efficiency and final product purity. The key
modifications to the standard phosphoramidite chemistry involve longer coupling and oxidation
times to accommodate the increased steric hindrance of the LNA monomers.
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Reagents and Materials

Successful automated synthesis of LNA oligonucleotides requires high-quality reagents and

appropriate solid supports.

Reagent Preparation and Storage
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Reagent

Supplier
Recommendations &
Preparation

Storage

LNA Phosphoramidites

Dissolve in anhydrous
acetonitrile to the synthesizer's
recommended concentration
(typically 0.05 - 0.1 M). The 5-
Me-C LNA variant may require
a solution of 25% THF in
acetonitrile for complete
dissolution. Ensure all handling
is performed under an inert,

anhydrous atmosphere.

2-8°C under inert gas (Argon

or Helium).

DNA Phosphoramidites

Dissolve in anhydrous
acetonitrile to the synthesizer's
recommended concentration
(typically 0.1 M).

2-8°C under inert gas.

Activator

5-Ethylthio-1H-tetrazole (ETT),
5-Benzylthio-1H-tetrazole
(BTT), or 4,5-Dicyanoimidazole
(DCI) are commonly used.
Dissolve in anhydrous
acetonitrile to the
recommended concentration
(e.g., 0.25 M for ETT). DCl is
less acidic and can reduce

coupling times.

Room temperature in a sealed,

anhydrous bottle.

Deblocking Solution

3% Trichloroacetic acid (TCA)
or 3% Dichloroacetic acid
(DCA) in dichloromethane
(DCM).

Room temperature in a sealed,

acid-resistant bottle.
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Cap A (Acetic
) Anhydride/Pyridine or Room temperature in sealed,
Capping Reagents o
Lutidine/THF) and Cap B (N- anhydrous bottles.

Methylimidazole/THF).

0.02 M lodine in Room temperature in a sealed,

Oxidizing Solution o _
THF/Water/Pyridine. light-protected bottle.

Use high-purity, low water
o content (<30 ppm) acetonitrile Room temperature in a sealed,
Anhydrous Acetonitrile )
for all reagent preparations anhydrous bottle.

and washes.

Controlled Pore Glass (CPG)

is commonly used. The pore

size should be selected based )

) ) ) ) Room temperature in a
Solid Support on the desired oligonucleotide )
desiccator.
length (e.g., 500 A for up to
50-mers, 1000 A for longer

sequences).

Automated Synthesis Protocol

The automated synthesis of LNA oligonucleotides follows the same fundamental four-step

cycle as standard DNA synthesis: deblocking, coupling, capping, and oxidation. However, the
parameters for the coupling and oxidation steps are modified to ensure efficient incorporation of
the LNA monomers.

Synthesis Cycle Parameters

The following table provides recommended synthesis cycle parameters for a standard
automated DNA synthesizer. These may need to be optimized depending on the specific
synthesizer model and the sequence being synthesized.
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Wait Time
Step Reagent(s) (seconds) Comments

Removes the 5-DMT
) 3% TCAor DCAin protecting group from
1. Deblocking 60 - 90 )
DCM the growing

oligonucleotide chain.

LNA

phosphoramidites are
LNA/DNA

: - more sterically
2. Coupling Phosphoramidite + 180 - 300

_ hindered and require
Activator ) )
a longer coupling time

for high efficiency.

Acetylates any

unreacted 5'-hydroxyl
3. Capping CapA+CapB 30 groups to prevent the

formation of deletion

mutations.

The phosphite triester
linkage is oxidized to
a more stable

S ] ) phosphate triester. A

4. Oxidation 0.02 M lodine Solution 45 - 60 S

longer oxidation time
is recommended for
LNA-containing

linkages.

Experimental Workflow: Automated LNA Oligonucleotide
Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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